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Compound of Interest

Compound Name: AP219

Cat. No.: B160529 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of AP219, ensuring laboratory safety and procedural

accuracy.

This document provides critical safety and logistical information for the handling of AP219,

chemically identified as (9-carboxynonyl)triphenyl-phosphonium. As a crucial control compound

in mitochondrial research, understanding its properties and the necessary precautions is

paramount for safe and effective laboratory operations. AP219 is typically supplied as a

solution in dichloromethane, a hazardous solvent that requires specific handling protocols.[1]

This guide will address the combined hazards of both the AP219 compound and the

dichloromethane solvent.

Immediate Safety and Handling Protocols
AP219, as a triphenylphosphonium salt, should be handled with care, assuming it to be a

potential skin and eye irritant, and a respiratory tract irritant, based on data from similar

compounds. The primary immediate hazard, however, stems from the dichloromethane solvent,

which is a volatile and hazardous chemical.[2][3] Adherence to the following personal protective

equipment (PPE) guidelines is mandatory.

Personal Protective Equipment (PPE)
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Equipment Specification Rationale

Gloves

Double-gloving with nitrile or

nitrile and neoprene

combination gloves. For spills

or larger volumes,

SilverShield® or Viton® gloves

are recommended.

Dichloromethane readily

penetrates standard nitrile

gloves.[4][5] Double gloving

provides an additional layer of

protection for brief handling.

For extended contact or spills,

more resistant materials are

necessary.

Eye Protection

ANSI-approved safety glasses

with side shields or tightly

fitting safety goggles. A face

shield is recommended when

handling larger quantities or

when there is a splash hazard.

Protects eyes from splashes of

the dichloromethane solution,

which can cause severe

irritation and chemical burns.

[3]

Lab Coat

A clean, buttoned lab coat

made of a suitable material. An

impervious apron should be

worn over the lab coat when

handling larger volumes.

Protects skin and personal

clothing from contamination.

Respiratory Protection

All handling of the AP219

solution must be conducted in

a certified chemical fume hood.

Dichloromethane is highly

volatile, and inhalation can

damage the liver, kidneys, and

central nervous system.[2][3] A

fume hood provides essential

ventilation.

Footwear
Closed-toe shoes that cover

the entire foot.

Protects feet from potential

spills.

Storage and Stability:

Store the AP219 solution at -20°C in a tightly sealed container.[1] The product is stable for at

least two years at this temperature.[1] Dichloromethane should be stored away from metals,

light, and any source of heat or ignition.[3]
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Operational Plan: Experimental Protocol for
Solution Preparation
This protocol outlines the steps for safely preparing a dilute solution of AP219 from the stock

solution.

Objective: To prepare a 1 mg/mL working solution of AP219 in an appropriate solvent.

Materials:

AP219 in dichloromethane (50 mg/mL stock solution)

Nitrogen gas supply with a gentle stream regulator

Appropriate solvent (e.g., ethanol, DMSO, or dimethylformamide)

Calibrated micropipettes and sterile tips

Sterile conical tubes or vials

Vortex mixer

Procedure:

Preparation: Don all required PPE and ensure the chemical fume hood is functioning

correctly.

Solvent Evaporation:

In the chemical fume hood, carefully pipette the desired volume of the

AP219/dichloromethane stock solution into a sterile conical tube.

Under a gentle stream of nitrogen gas, evaporate the dichloromethane solvent. The sweet

odor of dichloromethane should dissipate, indicating complete evaporation.

Reconstitution:
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Immediately add the desired volume of the new solvent (e.g., ethanol, DMSO, or DMF) to

the tube to achieve the target concentration of 1 mg/mL.

The solubility of AP219 is approximately 15 mg/ml in ethanol, 20 mg/ml in DMSO, and 10

mg/ml in dimethylformamide.[1]

Mixing: Tightly cap the tube and vortex thoroughly until the AP219 is completely dissolved.

Storage of Diluted Solution: If preparing an aqueous solution (e.g., in PBS), it is

recommended not to store it for more than one day.[1] For organic solvents, store

appropriately based on the solvent's properties, typically at -20°C for short-term storage.

Disposal Plan
Proper disposal of AP219 and associated materials is crucial to prevent environmental

contamination and ensure laboratory safety.

Waste Stream Disposal Procedure

Unused AP219 Stock Solution

Dispose of as hazardous chemical waste in a

designated, properly labeled container for

halogenated organic waste.

Contaminated Labware (pipette tips, tubes, etc.)
Place in a designated hazardous waste

container for solid chemical waste.

Contaminated PPE (gloves, etc.)
Dispose of in a designated hazardous waste

container. Do not discard in regular trash.

Spill Cleanup Materials

Absorb spills with an inert material (e.g., dry

sand or earth) and place in a sealed container

for disposal as hazardous waste.[3]

Note: Always follow your institution's specific guidelines for hazardous waste disposal.

Signaling Pathway and Workflow Diagrams
To visualize the safety and handling workflow, the following diagrams are provided.
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Preparation Handling Completion

Don PPE Verify Fume Hood Work in Fume Hood Handle with Care Dispose Waste Doff PPE Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of AP219 solution.
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Spill Occurs

Evacuate Area Notify Supervisor

Don Spill PPE

Contain Spill

Absorb with Inert Material

Collect and Seal Waste

Decontaminate Area
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Click to download full resolution via product page

Caption: Step-by-step spill response plan for AP219 solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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